Cas no 197785-82-3 (Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, butyl ester)

• Product Name: Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, butyl ester
• CAS No: 197785-82-3
• MF: C₈H₁₃F₃O₃
• MW: 214.182233572006
• CID: 2839970
• PubChem ID: 9794369
• Update Time: 2025-04-21

Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, butyl ester
• 197785-82-3
• DTXSID40430786
• FWPDFCSSQIUIGD-UHFFFAOYSA-N

• Inchi： 1S/C8H13F3O3/c1-3-4-5-14-6(12)7(2,13)8(9,10)11/h13H,3-5H2,1-2H3
• InChI Key： FWPDFCSSQIUIGD-UHFFFAOYSA-N
• SMILES： FC(C(C)(C(=O)OCCCC)O)(F)F

Computed Properties

• Exact Mass: 214.08167876Da
• Monoisotopic Mass: 214.08167876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų